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Compound of Interest

Compound Name: Heptyl octanoate

Cat. No.: B1208286

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the boiling and melting points of
heptyl octanoate, a fatty acid ester. The document details its key physical properties, outlines
established experimental methodologies for their determination, and presents a logical
workflow for these analytical procedures. This information is critical for professionals in
research and development who require precise data for formulation, synthesis, and quality
control.

Core Physicochemical Data

Heptyl octanoate, also known as heptyl caprylate, is an ester with the molecular formula
C15H3002. Its thermal properties are crucial for a variety of applications, including its use as a
flavoring agent and in the formulation of cosmetics and pharmaceuticals. The accepted boiling
and melting points are summarized below.
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Property Value Conditions

Melting Point -10°C at 760.00 mm Hg[1][2]
-10.6 °C

Boiling Point 291 °C at 760.00 mm Hg[1][2]
160 °C at 14.00 mm Hg[1][2][3][4]

290.5°C

290.3 °C at 760 mmHg[5]

Experimental Determination of Thermal Properties

The determination of accurate melting and boiling points is fundamental to characterizing a
pure substance. While specific experimental reports for heptyl octanoate are not readily
available in the public domain, the following are standard and widely accepted methods for
determining these properties for esters and other organic compounds.

Melting Point Determination: Capillary Method

The melting point of a crystalline solid is the temperature at which it transitions into a liquid
state. For pure substances, this occurs over a narrow temperature range. The capillary method
is a common and reliable technique for determining this value.

Protocol:

o Sample Preparation: A small amount of the crystalline heptyl octanoate is finely ground and
packed into a capillary tube, which is sealed at one end. The sample should be compact and
fill the bottom 1-2 mm of the tube to ensure even heating.

o Apparatus Setup: The capillary tube is placed in a melting point apparatus, such as a Mel-
Temp or a similar device, which allows for controlled heating and clear observation of the
sample.

o Heating and Observation: The sample is heated at a steady and slow rate, typically around
1-2 °C per minute, to ensure thermal equilibrium.
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o Data Recording: The temperature at which the first drop of liquid appears is recorded as the
beginning of the melting range. The temperature at which the last crystal melts is recorded
as the end of the melting range. For a pure compound, this range should be narrow, typically
less than 1°C. An impure compound will exhibit a broader melting range and a depression of
the melting point.

Boiling Point Determination: Distillation Method

The boiling point of a liquid is the temperature at which its vapor pressure equals the
surrounding atmospheric pressure. The distillation method is a standard procedure for
determining the boiling point of a liquid.

Protocol:

e Apparatus Setup: A distillation apparatus is assembled using a round-bottom flask, a
condenser, a thermometer, and a collection flask. The thermometer bulb should be
positioned so that it is level with the side arm of the distillation head to accurately measure
the temperature of the vapor that is in equilibrium with the boiling liquid.

o Heating: The heptyl octanoate is placed in the round-bottom flask with a few boiling chips to
ensure smooth boiling. The liquid is then heated gently.

o Equilibrium and Measurement: As the liquid boils, the vapor rises and surrounds the
thermometer bulb. The temperature will stabilize at the boiling point of the substance. This
stable temperature reading is recorded as the boiling point. It is crucial to note the
atmospheric pressure at the time of the experiment, as the boiling point is dependent on
pressure.

Logical Workflow for Physicochemical
Characterization

The following diagram illustrates a generalized workflow for the determination of the melting
point of a solid organic compound like heptyl octanoate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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